![molecular formula C14H14ClFN2O B6345835 3-Butyl-5-chloro-1-(4-fluorophenyl)-1H-pyrazole-4-carbaldehyde CAS No. 1354939-49-3](/img/structure/B6345835.png)
3-Butyl-5-chloro-1-(4-fluorophenyl)-1H-pyrazole-4-carbaldehyde
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-Butyl-5-chloro-1-(4-fluorophenyl)-1H-pyrazole-4-carbaldehyde (BCFP) is an organic compound that has been studied extensively in recent years due to its potential applications in scientific research. BCFP is a pyrazole-based carbaldehyde with a unique structure that makes it an ideal candidate for use in a variety of research settings.
Scientific Research Applications
Heterocyclic Compound Synthesis
Pyrazole derivatives serve as critical scaffolds in synthesizing various heterocyclic compounds. The unique reactivity of such derivatives facilitates the generation of diverse heterocyclic frameworks under mild conditions, which are essential in drug discovery and materials science. For instance, studies have demonstrated the utility of pyrazole derivatives in synthesizing pyrazolo-imidazoles, thiazoles, spiropyridines, and spiropyrroles, highlighting their importance in developing new chemical entities with potential biological activities (Gomaa & Ali, 2020).
Antioxidant and Biological Activities
Isoxazolone and pyrazoline derivatives, related to the pyrazole core structure, exhibit significant biological and medicinal properties. These compounds have been synthesized through multi-component reactions involving aromatic aldehydes, showcasing their potential in developing antioxidant agents. The biological activity of these derivatives underscores the relevance of pyrazole-based compounds in medicinal chemistry, suggesting applications in designing new therapeutic agents with antioxidant properties (Laroum et al., 2019).
Catalysis and Green Chemistry
The synthesis of heterocycles using organocatalysts is a rapidly growing area of research, with pyrazole derivatives playing a significant role. These studies emphasize the development of environmentally friendly and efficient methodologies for constructing complex molecules, including tetrahydrobenzo[b]pyrans, which are crucial in pharmaceuticals. The focus on green chemistry principles in these syntheses indicates the broader applicability of pyrazole derivatives in sustainable chemical processes (Kiyani, 2018).
Drug Discovery and Development
Pyrazole derivatives are explored extensively for their pharmacological potential, including anticancer properties. The versatility of the pyrazole ring in drug design is evident from its inclusion in compounds showing a range of activities, such as anticancer, analgesic, anti-inflammatory, and antimicrobial effects. This diversity underscores the potential of pyrazole-based compounds, like "3-Butyl-5-chloro-1-(4-fluorophenyl)-1H-pyrazole-4-carbaldehyde," in contributing to the discovery and development of new therapeutic agents (Ray et al., 2022).
Mechanism of Action
Mode of Action
The compound 3-Butyl-5-chloro-1-(4-fluorophenyl)-1H-pyrazole-4-carbaldehyde is an angiotensin II receptor antagonist . Angiotensin II receptor antagonists, also known as ARBs, are used to block the action of angiotensin. Angiotensin II is a hormone that narrows blood vessels and releases another hormone called aldosterone, which leads to salt and water retention by the kidneys. By blocking the action of angiotensin, ARBs help to widen blood vessels and reduce the amount of water reabsorbed by the kidneys, thereby lowering blood pressure .
Biochemical Pathways
When this system is blocked, it can lead to decreased vasoconstriction and reduced secretion of aldosterone, ultimately leading to decreased blood pressure .
Result of Action
As an angiotensin II receptor antagonist, this compound can help in treating hypertension, edema, renal failure, benign prostatic hypertrophy, diabetic nephropathy, diabetic retinopathy, Alzheimer’s disease, or congestive heart failure . It may also be used in treating glaucoma, preventing or treating atherosclerosis, preventing or treating stroke, and treating a variety of obesity-related disorders .
properties
IUPAC Name |
3-butyl-5-chloro-1-(4-fluorophenyl)pyrazole-4-carbaldehyde |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14ClFN2O/c1-2-3-4-13-12(9-19)14(15)18(17-13)11-7-5-10(16)6-8-11/h5-9H,2-4H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TUHLBOMPLARYQJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC1=NN(C(=C1C=O)Cl)C2=CC=C(C=C2)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14ClFN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
280.72 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Butyl-5-chloro-1-(4-fluorophenyl)-1H-pyrazole-4-carbaldehyde |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.